Cas no 85237-67-8 (3-methyl-2-phenylpiperidine)

3-Methyl-2-phenylpiperidine is a substituted piperidine derivative characterized by a phenyl group at the 2-position and a methyl group at the 3-position of the piperidine ring. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid framework is useful for studying conformational effects in bioactive molecules, particularly in the development of CNS-targeting compounds. The compound's stability and well-defined stereochemistry allow for precise modifications, facilitating its use in asymmetric synthesis and medicinal chemistry applications. It serves as a versatile building block for exploring structure-activity relationships in alkaloid-derived pharmacophores.

3-methyl-2-phenylpiperidine structure

Product Name:3-methyl-2-phenylpiperidine

CAS No:85237-67-8

MF:C₁₂H₁₇N

MW:175.270083189011

CID:732186

PubChem ID:3020569

Update Time:2025-10-22

3-methyl-2-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine,3-methyl-2-phenyl-
- 3-methyl-2-phenylPiperidine
- Einecs 286-428-0
- 3-methyl-2-phenylpiperidine
- Inchi： 1S/C12H17N/c1-10-6-5-9-13-12(10)11-7-3-2-4-8-11/h2-4,7-8,10,12-13H,5-6,9H2,1H3
- InChI Key： CMBKSSTVLPZMFL-UHFFFAOYSA-N
- SMILES： C1(C(CCCN1)C)C1=CC=CC=C1

Computed Properties

Exact Mass: 175.136
Monoisotopic Mass: 175.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

Density: 0.938
Boiling Point: 266.8°C at 760 mmHg
Flash Point: 115.6°C
Refractive Index: 1.507

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Enamine	EN300-1477313-0.05g	3-methyl-2-phenylpiperidine	85237-67-8	0.05g	$1032.0	2023-05-26
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Enamine	EN300-1477313-1.0g	3-methyl-2-phenylpiperidine	85237-67-8	1g	$1229.0	2023-05-26
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